Cas no 2171189-47-0 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid
• CAS No: 2171189-47-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6110626
• PubChem ID: 165809970
• Update Time: 2025-05-20

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-hydroxybutanoic acid
• EN300-1503232
• 2171189-47-0

• Inchi： 1S/C24H28N2O6/c1-14(2)21(22(28)25-20(11-12-27)23(29)30)26-24(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21,27H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20-,21-/m0/s1
• InChI Key： URAXEBSUGJXULL-SFTDATJTSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CCO)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid

Introduction to (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic Acid (CAS No. 2171189-47-0)

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid, CAS No. 2171189-47-0) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its intricate structure and unique chemical properties, is being explored for its potential applications in drug discovery and molecular biology. The presence of multiple stereocenters and functional groups makes it a fascinating subject for studying enzyme mechanisms, protein interactions, and the development of novel therapeutic agents.

The compound's structure consists of a backbone that includes an α-amino acid derivative, specifically featuring an aspartic acid-like moiety with modifications at the side chains. The use of a fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino group during coupling reactions. This protection strategy ensures that the compound can be handled and manipulated with high precision during synthetic procedures.

The stereochemistry of this compound is critical to its biological activity. The (2S) configuration at the first stereocenter and the (2S) configuration at the second stereocenter contribute to its specific interactions with biological targets. Such stereochemical purity is often essential for achieving desired pharmacological effects, as even minor deviations can lead to significant changes in activity and selectivity.

In recent years, there has been a growing interest in using structurally complex molecules as scaffolds for drug development. The unique combination of functional groups in (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid makes it an attractive candidate for exploring novel mechanisms of action. Researchers are particularly interested in how the interaction between the Fmoc group and biological targets can be leveraged to develop new therapeutic strategies.

The compound's potential applications extend beyond traditional drug development. It has been explored as a tool compound in biochemical research, where its precise structure allows researchers to study enzyme kinetics and substrate specificity in detail. For instance, its use as a substrate or inhibitor in enzymatic reactions can provide valuable insights into metabolic pathways and disease mechanisms.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advancements in synthetic chemistry have made it increasingly feasible to produce these compounds with high yield and purity. Techniques such as chiral resolution and asymmetric synthesis are commonly employed to achieve the desired stereochemical configuration.

The role of computational chemistry in designing and optimizing molecules like (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid cannot be overstated. Molecular modeling and simulations help researchers predict how the compound will interact with biological targets, allowing for more informed decisions during the design phase. This approach can significantly reduce the time and resources required for experimental validation.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid represents a promising area of research with significant implications for pharmaceutical development and biochemical studies. Its unique structure, stereochemistry, and functional groups make it a valuable tool for exploring new therapeutic agents and understanding complex biological processes. As research continues to advance, this compound is likely to play an increasingly important role in both academic and industrial settings.